Cas no 1479224-79-7 (4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one)
4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxazolidinone, 4-(2,2-dimethylpropyl)-
- 4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one
- AKOS014924571
- 4-Neopentyloxazolidin-2-one
- EN300-1248817
- SCHEMBL8873531
- 4-(2.2-dimethylpropyl)-1.3-oxazolidin-2-one
- 1479224-79-7
- CS-0349792
-
- Inchi: 1S/C8H15NO2/c1-8(2,3)4-6-5-11-7(10)9-6/h6H,4-5H2,1-3H3,(H,9,10)
- InChI Key: YTLYLUAYSIQZHH-UHFFFAOYSA-N
- SMILES: O1CC(CC(C)(C)C)NC1=O
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 0.986±0.06 g/cm3(Predicted)
- Boiling Point: 303.6±9.0 °C(Predicted)
- pka: 12.78±0.40(Predicted)
4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1248817-1.0g |
4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one |
1479224-79-7 | 1g |
$0.0 | 2023-05-26 | ||
| Enamine | EN300-1248817-50mg |
4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one |
1479224-79-7 | 50mg |
$587.0 | 2023-10-02 | ||
| Enamine | EN300-1248817-100mg |
4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one |
1479224-79-7 | 100mg |
$615.0 | 2023-10-02 | ||
| Enamine | EN300-1248817-250mg |
4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one |
1479224-79-7 | 250mg |
$642.0 | 2023-10-02 | ||
| Enamine | EN300-1248817-500mg |
4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one |
1479224-79-7 | 500mg |
$671.0 | 2023-10-02 | ||
| Enamine | EN300-1248817-1000mg |
4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one |
1479224-79-7 | 1000mg |
$699.0 | 2023-10-02 | ||
| Enamine | EN300-1248817-2500mg |
4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one |
1479224-79-7 | 2500mg |
$1370.0 | 2023-10-02 | ||
| Enamine | EN300-1248817-5000mg |
4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one |
1479224-79-7 | 5000mg |
$2028.0 | 2023-10-02 | ||
| Enamine | EN300-1248817-10000mg |
4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one |
1479224-79-7 | 10000mg |
$3007.0 | 2023-10-02 |
4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one
Introduction to 4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one (CAS No. 1479224-79-7)
4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one, with the CAS number 1479224-79-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazolidinones, which are known for their broad spectrum of biological activities, including antibacterial and antifungal properties.
The chemical structure of 4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one features a five-membered oxazolidinone ring with a substituted alkyl group. The presence of the 2,2-dimethylpropyl group imparts additional stability and lipophilicity to the molecule, which can enhance its bioavailability and cellular uptake. These characteristics make it a promising candidate for various pharmaceutical applications.
Recent studies have explored the potential of 4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one in treating bacterial infections. A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the antibacterial activity of this compound against a range of Gram-positive and Gram-negative bacteria. The results showed that 4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one exhibited potent inhibitory effects on methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE), two major pathogens responsible for hospital-acquired infections.
In addition to its antibacterial properties, 4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one has also shown promise in antifungal research. A study conducted by a team at the University of California in 2020 evaluated the antifungal activity of this compound against Candida albicans and Aspergillus fumigatus. The findings indicated that 4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one effectively inhibited the growth of these fungi at low concentrations, suggesting its potential as a novel antifungal agent.
The mechanism of action of 4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one is not yet fully understood. However, preliminary research suggests that it may interfere with bacterial protein synthesis by binding to the 50S ribosomal subunit. This binding disrupts the formation of functional ribosomes, thereby inhibiting protein synthesis and leading to bacterial cell death. Further studies are needed to elucidate the exact molecular mechanisms involved.
Clinical trials are currently underway to assess the safety and efficacy of 4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one in human subjects. Early-phase trials have shown promising results with minimal side effects reported. The compound's favorable pharmacokinetic profile and low toxicity make it an attractive candidate for further development as a therapeutic agent.
In conclusion, 4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one (CAS No. 1479224-79-7) is a promising compound with significant potential in the treatment of bacterial and fungal infections. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action. As more data becomes available from clinical trials, it is expected that this compound will play an increasingly important role in addressing the growing challenge of antimicrobial resistance.
1479224-79-7 (4-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)